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Compound of Interest
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Compound Name:

Tetrafluoroethoxy)acetophenone
CAS No.: 101975-15-9

Cat. No.: B011049

Get Quote

Executive Summary

4'-(1,1,2,2-Tetrafluoroethoxy)acetophenone (CAS: 101975-15-9) is a fluorinated aromatic
building block increasingly utilized in medicinal chemistry and agrochemical synthesis.
Distinguished by the 1,1,2,2-tetrafluoroethoxy (

) motif, this compound serves as a robust bioisostere for traditional alkoxy groups. It offers a
strategic balance of physicochemical properties—specifically enhanced lipophilicity and
metabolic stability—while retaining the versatile reactivity of the acetophenone core. This guide
analyzes its structural characteristics, synthetic pathways, and utility as a scaffold in lead
optimization.

Chemical Identity & Structural Analysis[1][2]

The molecule consists of a phenyl ring substituted at the para positions with an acetyl group
and a tetrafluoroethoxy group. The fluorinated ether tail is critical; unlike a trifluoromethoxy (

) group, the terminal proton in the
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moiety allows for unique hydrogen-bond donor interactions, albeit weak, while maintaining high

electronegativity.

Physicochemical Profile

Property Data Note
CAS Number 101975-15-9
1-[4-(1,1,2,2-
IUPAC Name Tetrafluoroethoxy)phenyllethan
-1-one
Molecular Formula
Molecular Weight 236.17 g/mol

Physical State

Colorless to pale yellow liquid

Low-melting solid near

Boiling Point ~230-235 °C (Predicted) Extrapolated from analogs
Density ~1.35 g/cm3 High density due to fluorination

_ More lipophilic than methoxy
LogP (Predicted) 28-3.2

analog

H-Bond Acceptors

2 (Ketone O, Ether O)

Fluorine atoms are weak

acceptors

Structural Implications[1][2][4]

o Electronic Effect: The

group exerts a strong inductive electron-withdrawing effect (-1), deactivating the aromatic ring
relative to a standard alkoxy group, but less so than a nitro group.

o Conformation: The ether linkage adopts a twisted conformation to minimize dipole repulsion

between the oxygen lone pairs and the fluorine atoms (anomeric effect), impacting binding

affinity in protein pockets.

Synthetic Pathways[3][5]
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The synthesis of 4'-(1,1,2,2-Tetrafluoroethoxy)acetophenone typically avoids direct
fluorination of the ether. Instead, it relies on the fluoroalkylation of the corresponding phenol.

Primary Route: Base-Catalyzed Addition of
Tetrafluoroethylene (TFE)

The most atom-economical route involves the reaction of 4-hydroxyacetophenone with
tetrafluoroethylene (TFE) gas. This reaction requires an autoclave and strict safety protocols
due to the explosive nature of TFE.

Mechanism:
e Deprotonation: A base (e.g., KOH or

) deprotonates the phenol to form the phenoxide anion.

» Nucleophilic Attack: The phenoxide attacks the fluorinated alkene (

).

» Protonation: The resulting carbanion abstracts a proton (from solvent or trace water) to form
the terminal

group.
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Figure 1: Industrial synthetic pathway via fluoroalkylation.[1] TFE handling requires specialized
pressure vessels.

Alternative Route: Alkylation with Tosylates/Halides

For laboratories lacking high-pressure facilities, alkylation using 1-iodo-1,1,2,2-
tetrafluoroethane or 1,1,2,2-tetrafluoroethyl tosylate is a viable, though less atom-efficient,

alternative.

Chemical Reactivity & Functionalization

The compound exhibits dual reactivity: the ketone functionality allows for chain extension, while
the aromatic ring allows for substitution, modulated by the fluorinated ether.

Carbonyl Transformations

The acetyl group is a versatile handle for building complex scaffolds.

e Reduction:
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or catalytic hydrogenation yields the secondary alcohol (1-[4-(1,1,2,2-
tetrafluoroethoxy)phenyl]ethanol).

e Condensation: Aldol condensation with aromatic aldehydes yields chalcones, useful for
screening anti-inflammatory activity.

e Reductive Amination: Reaction with amines and a reducing agent (
) generates benzylamine derivatives.

Electrophilic Aromatic Substitution (EAS)

The directing effects are competitive.

o Group: Ortho/Para directing (due to oxygen lone pairs) but deactivated by the fluorine
inductive effect.

o Acetyl Group: Meta directing and strongly deactivating.

o Outcome: Substitution (e.g., nitration, bromination) predominantly occurs ortho to the ether
group (position 3"), as the resonance donation from oxygen outweighs the deactivation from
the acetyl group.

Stability of the Fluoroalkoxy Group

The 1,1,2,2-tetrafluoroethoxy group is chemically robust.
e Acid Stability: Stable to dilute mineral acids (HCI,

)

o Base Stability: Resistant to hydrolysis under standard basic conditions. However, extremely
strong bases (e.qg.,

) may cause elimination of HF to form a trifluorovinyl ether.

o Metabolic Stability: The C-F bonds block the typical Cytochrome P450-mediated O-
dealkylation that rapidly degrades methoxy/ethoxy groups.
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Figure 2: Reactivity map highlighting the divergence of carbonyl and aromatic transformations.

Applications in Drug Discovery[1][7][8]
Bioisosterism & Pharmacokinetics

The transition from a methoxy (

) to a tetrafluoroethoxy (
) group is a strategic "fluorine scan" modification.

 Lipophilicity Modulation: The fluorinated tail increases LogP by approximately 0.8—1.2 units
compared to methoxy, enhancing passive membrane permeability (blood-brain barrier
penetration).

o Metabolic Blocking: The

bond strength (~116 kcal/mol) prevents oxidative metabolism at the ether linkage, extending
the drug's half-life (

).
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» Conformational Locking: The steric bulk of the tetrafluoroethyl group can lock the
conformation of the drug molecule, potentially reducing the entropic penalty upon binding to
a receptor.

Case Study Context

This scaffold is often investigated in the development of:
o COX-2 Inhibitors: Where metabolic stability of the phenyl ether is required.

e Agrochemicals: Specifically insecticides where high lipophilicity improves cuticular
penetration.

Handling & Safety Protocols

Signal Word:WARNING

Hazard Class H-Code Statement

Skin Irritation H315 Causes skin irritation.

Causes serious eye irritation.

Eye Irritation H319
[2]

May cause respiratory
STOT-SE H335 T
irritation.[2]

Specific Precautions:

o Combustion: In case of fire, this compound decomposes to release Hydrogen Fluoride (HF)
and Carbonyl Fluoride (

). Firefighters must wear full acid-resistant gear and SCBA.

o Storage: Store in a cool, dry place under inert gas (Nitrogen/Argon). While stable, avoiding
moisture prevents any potential hydrolysis of trace impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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